3-(2-chlorophenyl)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C23H20ClN5O4S/c1-13-20(21(28-33-13)15-6-2-3-7-17(15)24)23(31)26-22-16-11-34-12-18(16)27-29(22)10-19(30)25-9-14-5-4-8-32-14/h2-8H,9-12H2,1H3,(H,25,30)(H,26,31)
• InChI Key: PKICNCNQEHOSLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=C4CSCC4=NN3CC(=O)NCC5=CC=CO5
• Molecular Formula: C23H20ClN5O4S
• Molecular Weight: 498.0 g/mol

Description

3-(2-chlorophenyl)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C23H20ClN5O4S and its molecular weight is 497.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Research into similar complex molecules, such as thieno[2,3-c]pyrazoles and isoxazoles, often focuses on their synthesis and potential as building blocks in medicinal chemistry. For instance, Ahmed et al. (2018) explored innovative methods for synthesizing aminoamide derivatives, leading to the creation of novel thienopyrazole derivatives through various chemical reactions, indicating a broad interest in the synthetic routes and reactivity of compounds with comparable structural features (Ahmed et al., 2018). This research underlines the compound's relevance in the synthesis of novel chemical entities with potential biological activities.

Antimicrobial and Anticancer Potential

Compounds with structures similar to the one have been evaluated for their antimicrobial and anticancer properties. For example, Hafez et al. (2016) synthesized novel pyrazole derivatives, assessing their in vitro antimicrobial and anticancer activity, highlighting the therapeutic potential of such compounds (Hafez et al., 2016). This suggests that compounds like 3-(2-chlorophenyl)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-methylisoxazole-4-carboxamide could be explored for similar biological activities, contributing to the development of new antimicrobial and anticancer agents.

Multicomponent Synthesis

The compound's structural complexity makes it a candidate for multicomponent synthesis strategies, as demonstrated by research on related molecules. Dyachenko et al. (2019) developed a multicomponent condensation approach for synthesizing functionalized thieno[2,3-b]pyridines, showcasing the versatility and efficacy of such methods in generating structurally complex and biologically relevant molecules (Dyachenko et al., 2019). This highlights the potential for employing advanced synthetic techniques to create compounds with similar complexity and possible applications in drug discovery.

Antibacterial Activity

Compounds bearing furan and thieno moieties have also been investigated for their antibacterial properties. Palkar et al. (2017) designed and synthesized novel derivatives showing promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, suggesting that compounds like the one could possess significant antibacterial properties, contributing to the search for new antibacterial agents (Palkar et al., 2017).